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Cat. No.: B1178127

Get Quote

Introduction

Larifan is a double-stranded RNA (dsRNA) of natural origin, produced biotechnologically from

Escherichia coli cells infected with a specific bacteriophage.[1][2] It is a heterogeneous

population of dsRNA molecules with a mean molecular mass of approximately 500 kDa.[1] As a

dsRNA, Larifan mimics viral genetic material, making it a potent tool for researchers studying

the innate immune system's response to viral infections. Its primary mechanism involves the

induction of endogenous interferons (IFNs) and the activation of various immune cells,

positioning it as a classic PAMP (Pathogen-Associated Molecular Pattern) analog for

investigating pattern recognition receptor (PRR) signaling and downstream antiviral and

immunomodulatory effects.[2][3][4]

Mechanism of Action: Triggering the Antiviral State

Larifan, being a dsRNA, is recognized by specific PRRs that are central to the innate immune

defense against viruses. The primary receptor for extracellular or endocytosed dsRNA is Toll-

like receptor 3 (TLR3).[4][5] Upon binding Larifan, TLR3 initiates a signaling cascade via the

TRIF adaptor protein. This leads to the activation of transcription factors, including Interferon
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Regulatory Factor 3 (IRF3) and Nuclear Factor-kappa B (NF-κB).[4][6] The activation of these

factors culminates in the robust production of Type I interferons (IFN-α/β) and a variety of pro-

inflammatory cytokines and chemokines (e.g., IL-6, TNF-α).[4][5][7] These secreted cytokines

then act in an autocrine and paracrine manner to establish a broad antiviral state in

surrounding cells and to recruit and activate other immune cells.
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Larifan-induced TLR3 signaling pathway.

Pleiotropic Biological Activities

Larifan's activation of the innate immune system results in a wide range of biological effects,

making it a versatile tool for immunological research.[2] These activities include direct antiviral

effects, broad immunomodulation, and even antitumor properties.[1][2]
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Overview of Larifan's biological activities.
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Quantitative Data Summary
The following tables summarize the quantitative effects of Larifan observed in various

experimental models.

Table 1: In Vitro Antiviral Activity against SARS-CoV-2

Cell Line Parameter
Larifan
Concentration

Result Significance

Calu3
Cytotoxicity
(CC50)

N/A 985.95 µg/mL N/A

HSAEC
Cytotoxicity

(CC50)
N/A 3962.18 µg/mL N/A

Calu3
Viral RNA Copy

Number
100 µg/mL Significant Drop p = 0.0296

Calu3
Infectious Virus

Titer
100 µg/mL Significant Drop p = 0.0286

HSAEC

Viral RNA Copy

Number (Pre-

infection)

100 µg/mL Significant Drop p = 0.0218

Data sourced from a study on the antiviral activity of Larifan against SARS-CoV-2.[3][8]

Table 2: Immunomodulatory Effects on Monocytes from Aged Mice
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Mouse Strain Parameter Larifan Treatment Result

BALB/c Phagocytosis (%) In vitro Decrease

C57BL/6 Phagocytosis (%) In vitro Decrease

BALB/c ROS Production In vitro Decrease

C57BL/6
CD80+ Cells

(Number)
In vitro Increase

BALB/c
CD206+ Cells

(Number)
In vitro Reduction

C57BL/6
CD206+ Cells

(Number)
In vitro Reduction

C57BL/6 CD206 Expression In vitro Decrease

Data from an in vitro study on peripheral blood monocytes from aged mice.[9]

Table 3: Antitumor Activity in Murine Models

Tumor Model Larifan Dose Outcome

Various Mouse Tumors 2.5 mg/kg for 5-6 days
Statistically significant
inhibition of tumor growth

Data from an experimental study on the antitumor effect of Larifan.[10]

Experimental Protocols
Here we provide detailed protocols for key experiments to characterize the effects of Larifan
on innate immunity.
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Workflow for In Vitro Antiviral Assay
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General workflow for assessing Larifan's antiviral activity.

Protocol 1: In Vitro Antiviral Activity Assay

This protocol is designed to assess the ability of Larifan to inhibit viral replication in a cell

culture model, such as the inhibition of SARS-CoV-2 in lung epithelial cells.[3]

Materials:

Target cells (e.g., Calu3, HSAEC, Vero E6)

Complete cell culture medium

Larifan stock solution (sterile, endotoxin-free)
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Virus stock of known titer

96-well or 24-well tissue culture plates

Reagents for quantifying viral load (qRT-PCR kit or reagents for plaque assay)

Reagents for assessing cell viability (e.g., MTT, CellTiter-Glo®)

Methodology:

Cell Seeding: Seed target cells into a 96-well plate at a density that will result in a

confluent monolayer after 24 hours. Incubate at 37°C, 5% CO₂.

Larifan Treatment: Prepare serial dilutions of Larifan in culture medium. The final

concentrations should span a relevant range (e.g., 1 µg/mL to 1000 µg/mL).

Treatment Regimens:

Full-time Treatment: Remove old medium from cells and add medium containing

Larifan. Immediately proceed to infection.

Pre-infection Treatment: Treat cells with Larifan-containing medium for a set period

(e.g., 2-4 hours). Wash cells with PBS, then infect with virus in fresh, Larifan-free

medium.

Post-infection Treatment: Infect cells first for a set period (e.g., 1-2 hours). Wash cells to

remove inoculum, then add Larifan-containing medium.

Virus Infection: Infect the cells with the virus at a pre-determined multiplicity of infection

(MOI). Include "virus only" (positive control) and "cells only" (negative control) wells.

Incubation: Incubate the plates for a period sufficient for viral replication (e.g., 48-72

hours).

Quantification of Viral Load:

qRT-PCR: Collect cell culture supernatants. Extract viral RNA and perform quantitative

reverse transcription PCR to determine the number of viral RNA copies.
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Plaque Assay/TCID50: Collect supernatants and perform serial dilutions to determine

the infectious virus titer on a susceptible cell line (e.g., Vero E6).

Cell Viability Assay: In parallel plates without virus infection, perform an MTT or similar

assay to determine the cytotoxic concentration (CC50) of Larifan.

Data Analysis: Calculate the 50% effective concentration (EC50) by plotting the

percentage of viral inhibition against the log of Larifan concentration. Calculate the

selectivity index (SI = CC50/EC50).

Protocol 2: Analysis of Monocyte/Macrophage Function

This protocol outlines methods to assess the immunomodulatory effects of Larifan on primary

phagocytes, focusing on phagocytosis and reactive oxygen species (ROS) production.[9][11]

Materials:

Isolated primary monocytes or a macrophage cell line (e.g., THP-1)

Complete RPMI-1640 medium

Larifan stock solution

Fluorescently labeled particles (e.g., FITC-Zymosan or fluorescent latex beads) for

phagocytosis assay

Dihydrorhodamine 123 (DHR 123) or similar probe for ROS detection

Phorbol 12-myristate 13-acetate (PMA) as a positive control for ROS production

Flow cytometer

Methodology:

Cell Preparation and Treatment: Isolate peripheral blood monocytes or culture

macrophage cell lines. Treat cells with Larifan (e.g., 50-100 µg/mL) or vehicle control in

culture medium for a specified time (e.g., 24 hours).
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Phagocytosis Assay:

After treatment, add fluorescently labeled particles to the cells at a specific particle-to-

cell ratio.

Incubate for 1-2 hours at 37°C to allow for phagocytosis. Include a control at 4°C where

phagocytosis is inhibited.

Wash cells thoroughly with cold PBS to remove non-ingested particles. A quenching

agent (e.g., trypan blue) can be used to quench the fluorescence of surface-bound

particles.

Analyze the cells by flow cytometry. The percentage of fluorescent cells represents the

phagocytosis percentage, and the mean fluorescence intensity (MFI) correlates with the

phagocytic index.

ROS Production Assay:

After Larifan treatment, wash the cells and resuspend them in a buffer containing a

ROS-sensitive probe like DHR 123.

Incubate for 15-30 minutes to allow probe uptake.

Stimulate the cells with a known ROS inducer (e.g., PMA) or the relevant pathogen-

associated particle.

Immediately analyze the cells on a flow cytometer. The shift in fluorescence intensity in

the appropriate channel indicates the level of ROS production.

Data Analysis: Compare the percentage of phagocytic cells, MFI of ingested particles, and

MFI of the ROS probe between Larifan-treated and control groups using appropriate

statistical tests.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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